Cas no 40335-93-1 ( )

• Product Name: &nbsp
• CAS No: 40335-93-1
• Molecular Formula: C₁₇H₁₈O₃
• Molecular Weight: 270.32300
• MDL: MFCD01320263
• CID: 925649
• PubChem ID: 24727377

  Properties

Names and Identifiers

• Ethyl 5-(1-naphthyl)-5-oxovalerate
• ethyl 5-naphthalen-1-yl-5-oxopentanoate
• ETHYL 5-(NAPHTHALEN-1-YL)-5-OXOVALERATE
• 40335-93-1
• ETHYL5-(1-NAPHTHYL)-5-OXOVALERATE
• 5-Naphthalen-1-yl-5-oxo-pentanoic acid ethyl ester
• DTXSID50645602
• MFCD01320263
• Ethyl 5-(naphthalen-1-yl)-5-oxopentanoate
• AKOS016023145

• MDL： MFCD01320263
• InChIKey： OVJXJVBYTCRUBA-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H18O3/c1-2-20-17(19)12-6-11-16(18)15-10-5-8-13-7-3-4-9-14(13)15/h3-5,7-10H,2,6,11-12H2,1H3
• SMILES： CCOC(=O)CCCC(=O)C1=CC=CC2=CC=CC=C21

Computed Properties

• Exact Mass: 270.12600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Monoisotopic Mass: 270.125594432g/mol
• Heavy Atom Count: 20
• Complexity: 337
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• LogP: 3.75590
• PSA: 43.37000
• Boiling Point: 430.5±28.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 190.7±24.0 °C
• Density: 1.1±0.1 g/cm3

  Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

  Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones